Cas no 1209242-66-9 (4-(3-Bromophenyl)oxan-4-amine hydrochloride)

• Product Name: 4-(3-Bromophenyl)oxan-4-amine hydrochloride
• CAS No: 1209242-66-9
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• MDL: MFCD13195968
• CID: 4577743
• PubChem ID: 45792240
• Update Time: 2025-05-25

4-(3-Bromophenyl)oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)oxan-4-amine hydrochloride
• 4-(3-bromophenyl)oxan-4-amine;hydrochloride
• 4-(3-Bromophenyl)tetrahydro-2H-pyran-4-amine hydrochloride
• AT10359
• 4-(3-BROMOPHENYL)TETRAHYDRO-2H-PYRAN-4-AMINE HCL
• Z815264208
• 1209242-66-9
• CS-0442434
• EN300-53951
• 4-(3-Bromophenyl)oxan-4-amine HCl
• AKOS026670876
• 4-(3-Bromophenyl)tetrahydro-2H-pyran-4-aminehydrochloride
• KS-7321
• 4-(3-Bromophenyl)oxan-4-amine hydrochloride

• MDL： MFCD13195968
• Inchi： 1S/C11H14BrNO.ClH/c12-10-3-1-2-9(8-10)11(13)4-6-14-7-5-11;/h1-3,8H,4-7,13H2;1H
• InChI Key： PEPZIQCJVWKVNP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCOCC1)N.Cl

Computed Properties

• Exact Mass: 291.00255g/mol
• Monoisotopic Mass: 291.00255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on 4-(3-Bromophenyl)oxan-4-amine hydrochloride

Introduction to 4-(3-Bromophenyl)oxan-4-amine hydrochloride (CAS No: 1209242-66-9)

4-(3-Bromophenyl)oxan-4-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1209242-66-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazine amine class, characterized by its unique structural framework that combines a brominated phenyl ring with an oxazine core linked to an amine group, all of which is further stabilized by a hydrochloride salt form. The structural configuration of this molecule imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The bromophenyl moiety in 4-(3-Bromophenyl)oxan-4-amine hydrochloride plays a pivotal role in its reactivity and interaction with biological targets. The presence of a bromine atom at the 3-position of the phenyl ring enhances electrophilic substitution reactions, facilitating further derivatization for the development of novel pharmacological agents. This feature has garnered considerable attention from synthetic chemists and pharmacologists who are exploring its potential in drug discovery programs.

Recent advancements in medicinal chemistry have highlighted the significance of oxazine derivatives in addressing various therapeutic challenges. The oxan-4-amine core of this compound is known for its ability to modulate biological pathways by serving as a scaffold for small-molecule inhibitors. Studies have demonstrated that oxazine-based compounds exhibit promising activities in inhibiting enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. The amine functional group further enhances the compound's potential by allowing selective binding to biological targets through hydrogen bonding interactions.

The hydrochloride salt form of 4-(3-Bromophenyl)oxan-4-amine hydrochloride improves its solubility in aqueous media, which is a critical factor for pharmaceutical applications. Enhanced solubility facilitates efficient formulation development, leading to better bioavailability and therapeutic efficacy. This property makes it particularly useful in designing oral or injectable drug formulations where solubility is a key consideration.

In the context of contemporary drug discovery, 4-(3-Bromophenyl)oxan-4-amine hydrochloride has been investigated for its potential role in developing targeted therapies for oncological applications. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other signaling molecules implicated in tumor growth and metastasis. The bromophenyl moiety, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive building block for structure-based drug design.

The synthesis of 4-(3-Bromophenyl)oxan-4-amine hydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of modern chemical synthesis techniques.

From a pharmacological perspective, the amine group in 4-(3-Bromophenyl)oxan-4-amine hydrochloride serves as a critical pharmacophore that interacts with biological macromolecules. Functional groups adjacent to amines can be modified to fine-tune their pharmacokinetic and pharmacodynamic properties. This flexibility allows medicinal chemists to explore diverse chemical space, identifying compounds with optimal balance between potency, selectivity, and toxicity.

Recent research has also explored the potential applications of 4-(3-Bromophenyl)oxan-4-amine hydrochloride in addressing neurological disorders. Studies indicate that oxazine derivatives may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier further enhances its therapeutic relevance for central nervous system (CNS) disorders.

The hydrochloride salt form contributes to the compound's stability under various storage conditions, ensuring consistent quality throughout its shelf life. This stability is essential for maintaining pharmaceutical efficacy and safety during manufacturing, distribution, and clinical use. Additionally, the well-documented synthetic routes for producing 4-(3-Bromophenyl)oxan-4-amine hydrochloride provide a reliable foundation for large-scale production requirements.

In conclusion, 4-(3-Bromophenyl)oxan-4-amine hydrochloride (CAS No: 1209242-66-9) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features, combined with promising preclinical data, position it as a valuable tool for developing novel therapeutics targeting diverse diseases. As synthetic methodologies continue to evolve, the accessibility and versatility of this compound are expected to drive innovative applications across multiple therapeutic domains.